Cas no 2102451-30-7 ((1-(Tert-Butoxycarbonyl)-1H-indol-4-yl)boronic acid)

• Product Name: (1-(Tert-Butoxycarbonyl)-1H-indol-4-yl)boronic acid
• CAS No: 2102451-30-7
• MF: C₁₃H₁₆BNO₄
• MW: 261.081443786621
• MDL: MFCD28130132
• CID: 4773478
• PubChem ID: 86280337
• Update Time: 2026-02-26

(1-(Tert-Butoxycarbonyl)-1H-indol-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (1-(tert-Butoxycarbonyl)-1H-indol-4-yl)boronic acid
• N-Boc-indole-4-boronic acid
• AM86066
• AK163372
• {1-[(tert-butoxy)carbonyl]-1H-indol-4-yl}boronic acid
• DS-8051
• CJD45130
• MFCD28130132
• AKOS024464799
• s10389
• (1-(tert-Butoxycarbonyl)-1H-indol-4-yl)boronicacid
• 2102451-30-7
• CS-0162400
• [1-[(2-methylpropan-2-yl)oxycarbonyl]indol-4-yl]boronic acid
• 1-(TERT-BUTOXYCARBONYL)INDOL-4-YLBORONIC ACID
• (1-(Tert-Butoxycarbonyl)-1H-indol-4-yl)boronic acid

• MDL： MFCD28130132
• Inchi： 1S/C13H16BNO4/c1-13(2,3)19-12(16)15-8-7-9-10(14(17)18)5-4-6-11(9)15/h4-8,17-18H,1-3H3
• InChI Key： JFCFJRCULIWLNL-UHFFFAOYSA-N
• SMILES： O(C(N1C=CC2C(B(O)O)=CC=CC1=2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 261.1172382g/mol
• Monoisotopic Mass: 261.1172382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.7

Additional information on (1-(Tert-Butoxycarbonyl)-1H-indol-4-yl)boronic acid

Introduction to (1-(Tert-Butoxycarbonyl)-1H-indol-4-yl)boronic Acid

The compound with CAS No. 2102451-30-7, commonly referred to as (1-(Tert-Butoxycarbonyl)-1H-indol-4-yl)boronic acid, is a significant molecule in the field of organic chemistry and drug discovery. This compound is a derivative of indole, a heterocyclic aromatic structure, which has been extensively studied due to its versatile applications in medicinal chemistry and materials science.

Tert-butoxycarbonyl (Boc) is a protecting group widely used in organic synthesis to temporarily block the amine functionality during complex molecule constructions. In this compound, the Boc group is attached to the indole ring at the 1-position, while the boronic acid group is located at the 4-position. This specific substitution pattern makes the molecule highly versatile for various cross-coupling reactions, such as Suzuki-Miyaura coupling, which are pivotal in modern organic synthesis.

Recent advancements in medicinal chemistry have highlighted the importance of indole derivatives in drug design. The indol-4-yl moiety is particularly interesting due to its ability to interact with various biological targets, including G-protein coupled receptors (GPCRs) and kinases. The presence of the boronic acid group further enhances its utility as a building block for constructing larger and more complex molecules with potential therapeutic applications.

One of the most notable applications of (1-(Tert-Butoxycarbonyl)-1H-indol-4-yl)boronic acid is in the synthesis of biologically active compounds through cross-coupling reactions. For instance, researchers have utilized this compound to develop novel inhibitors for enzymes involved in cancer progression. The ease of functionalization provided by the boronic acid group allows for rapid iteration and optimization of lead compounds during drug discovery campaigns.

In addition to its role in medicinal chemistry, this compound has also found applications in materials science. The indole core, when combined with appropriate substituents, can exhibit unique electronic properties that make it suitable for use in organic electronics or optoelectronic devices. Recent studies have explored its potential as a component in light-emitting diodes (LEDs) and solar cells, underscoring its versatility across multiple disciplines.

The synthesis of (1-(Tert-Butoxycarbonyl)-1H-indol-4-yl)boronic acid typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Key steps often include Friedel-Crafts alkylation or acylation followed by functionalization with boronic acid groups via nucleophilic substitution or other coupling methods.

From an analytical standpoint, this compound can be characterized using a variety of techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide critical insights into its molecular structure and purity, ensuring that it meets the stringent requirements of both academic research and industrial applications.

In conclusion, (1-(Tert-Butoxycarbonyl)-1H-indol-4-yl)boronic acid stands out as a valuable tool in contemporary organic synthesis and drug discovery. Its unique combination of functional groups and structural features makes it an indispensable building block for constructing complex molecules with diverse biological activities and technological applications.